Cas no 2649426-85-5 (6-benzyl-5-azaspiro[2.4]heptane)

• Product Name: 6-benzyl-5-azaspiro[2.4]heptane
• CAS No: 2649426-85-5
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 5109920
• Update Time: 2025-07-18

6-benzyl-5-azaspiro[2.4]heptane Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[2.4]heptane, 6-(phenylmethyl)-
• 6-benzyl-5-azaspiro[2.4]heptane

• Inchi： 1S/C13H17N/c1-2-4-11(5-3-1)8-12-9-13(6-7-13)10-14-12/h1-5,12,14H,6-10H2
• InChI Key： FTVNCJJKHWSSMV-UHFFFAOYSA-N
• SMILES： C1C2(CC(CC3=CC=CC=C3)NC2)C1

Additional information on 6-benzyl-5-azaspiro[2.4]heptane

Introduction to 6-benzyl-5-azaspiro[2.4]heptane (CAS No. 2649426-85-5)

6-benzyl-5-azaspiro[2.4]heptane, identified by its Chemical Abstracts Service (CAS) number 2649426-85-5, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities. The compound belongs to the spirocyclic class of molecules, which are known for their rigid, three-dimensional structures that can influence binding affinity and selectivity in biological targets.

The core structure of 6-benzyl-5-azaspiro[2.4]heptane consists of a spirocyclic framework connecting a seven-membered azacycloalkane ring with a benzyl-substituted piperazine moiety. This arrangement creates a highly constrained system that can be exploited to design molecules with specific interactions at biological interfaces. The presence of the benzyl group enhances lipophilicity, while the azaspiro core introduces rigidity, making it a promising scaffold for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 6-benzyl-5-azaspiro[2.4]heptane with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The spirocyclic scaffold is particularly attractive because it can mimic natural product motifs while allowing for structural modifications to optimize pharmacokinetic properties.

In the context of drug development, the synthesis of 6-benzyl-5-azaspiro[2.4]heptane has been refined through multi-step organic reactions, including cyclization and functional group transformations. The benzyl group serves as a versatile handle for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This approach has been employed in academic and industrial settings to identify lead compounds with therapeutic potential.

One of the most compelling aspects of 6-benzyl-5-azaspiro[2.4]heptane is its potential as an intermediate in the synthesis of more complex bioactive molecules. Researchers have explored its use in generating derivatives with enhanced solubility, metabolic stability, and target specificity. For instance, modifications at the nitrogen atoms of the piperazine ring have been investigated to improve binding affinity to protein targets, a strategy commonly employed in medicinal chemistry.

The pharmacological profile of 6-benzyl-5-azaspiro[2.4]heptane has been evaluated through in vitro assays, revealing interesting interactions with certain enzymes and receptors. Preliminary data suggest that this compound may exhibit inhibitory activity against targets implicated in inflammation and pain pathways. Such findings align with the growing interest in spirocyclic compounds as therapeutic agents due to their unique structural properties.

From a synthetic chemistry perspective, the preparation of 6-benzyl-5-azaspiro[2.4]heptane exemplifies the challenges and opportunities in constructing complex heterocyclic systems. The spirocyclic linkage requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have facilitated more efficient routes to these molecules, reducing reliance on traditional multi-step sequences and hazardous reagents.

The role of computational tools in understanding the behavior of 6-benzyl-5-azaspiro[2.4]heptane cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational preferences and interactions with biological macromolecules. These studies are crucial for guiding experimental efforts and optimizing lead compounds for clinical development.

In conclusion, 6-benzyl-5-azaspiro[2.4]heptane (CAS No. 2649426-85-5) represents a fascinating example of how structural innovation can drive discovery in medicinal chemistry. Its unique spirocyclic framework, combined with functional groups like the benzyl moiety, makes it a versatile scaffold for developing novel therapeutics. As research continues to uncover new biological targets and synthetic strategies, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.